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Compound of Interest

Compound Name: 3-Bromo-5-methylpicolinonitrile

Cat. No.: B1344256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

3-Bromo-5-methylpicolinonitrile (CAS No. 474824-78-7). The information compiled is based

on available safety data sheets for the compound and its isomers, as well as structurally related

chemicals. This guide is intended to supplement, not replace, institutional safety protocols and

professional judgment.

Chemical Identification and Physical Properties
3-Bromo-5-methylpicolinonitrile is a substituted pyridine derivative used as an intermediate

in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1]

[2] Its reactivity is largely dictated by the presence of the bromine atom, the nitrile group, and

the pyridine ring.[3]
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Property Value Source

Chemical Name 3-Bromo-5-methylpicolinonitrile [2]

Synonyms

3-Bromo-5-methylpyridine-2-

carbonitrile, 2-Cyano-3-bromo-

5-methylpyridine

[4]

CAS Number 474824-78-7 [2]

Molecular Formula C₇H₅BrN₂ [2]

Molecular Weight 197.03 g/mol [3]

Appearance White solid [2]

Boiling Point 321.0 ± 42.0 °C (Predicted) [4]

Density 1.61 ± 0.1 g/cm³ (Predicted) [4]

Solubility
Data not available. Likely

soluble in organic solvents.

Storage Temperature
Room temperature, in an inert

atmosphere.
[5]

Hazard Identification and Classification
While a specific GHS classification for 3-Bromo-5-methylpicolinonitrile is not consistently

available, data from its isomer, 5-bromo-3-methylpicolinonitrile, and other related brominated

cyanopyridines provide a strong indication of its potential hazards. The compound should be

handled as a hazardous substance.
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Hazard Class
GHS Classification
(Inferred)

Hazard Statements
(Inferred)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[6]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[6]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[6]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation.[6]

Signal Word: Warning[6]

Precautionary Statements (selected):[6]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.
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Experimental Protocol: Safe Laboratory Handling
The following is a generalized protocol for handling 3-Bromo-5-methylpicolinonitrile in a

laboratory setting, for instance, during a cross-coupling reaction. This protocol should be

adapted to the specific requirements of the experiment and institutional safety guidelines.

Objective: To safely weigh and dispense 3-Bromo-5-methylpicolinonitrile for use in a

chemical reaction.

Materials:

3-Bromo-5-methylpicolinonitrile

Analytical balance

Spatula

Weighing paper or boat

Reaction vessel

Appropriate solvent

Personal Protective Equipment (see Section 6)

Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a certified chemical fume hood is operational.[7]

Don all required personal protective equipment (PPE).[7]

Have spill containment materials readily available.[7]

Dispensing:
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Perform all manipulations of the solid compound within the chemical fume hood to avoid

inhalation of dust particles.[7]

Carefully open the container of 3-Bromo-5-methylpicolinonitrile.

Using a clean spatula, transfer the desired amount of the solid onto a tared weighing

paper or boat on the analytical balance.

Avoid generating dust during transfer.[6]

Securely close the main container immediately after dispensing.

Addition to Reaction Vessel:

Carefully add the weighed 3-Bromo-5-methylpicolinonitrile to the reaction vessel.

If necessary, use a small amount of the reaction solvent to rinse any residual solid from

the weighing paper/boat into the vessel.

Cleanup:

Dispose of the weighing paper/boat in a designated solid hazardous waste container.

Clean the spatula and any contaminated surfaces with an appropriate solvent, collecting

the rinsate as hazardous waste.

Wipe down the work area within the fume hood.

Waste Disposal:

All waste materials, including contaminated PPE, solvents, and reaction byproducts, must

be disposed of in accordance with institutional and local regulations for hazardous

chemical waste.[6]

Emergency Procedures
Immediate and appropriate action is crucial in the event of exposure or a spill.
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Exposure Route First Aid Measures Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If experiencing

respiratory symptoms, call a

poison center or doctor.

[6]

Skin Contact

Take off immediately all

contaminated clothing. Wash

with plenty of soap and water

for at least 15 minutes. Seek

medical attention if skin

irritation occurs.

[6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[8]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a poison center

or doctor immediately.

[8]

Spill Response: In case of a spill, evacuate non-essential personnel from the area. Wearing

appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).[7]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[7]

Ventilate the area and clean the spill site once the material has been removed.

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendation Source

Suitable Extinguishing Media

Use dry chemical, carbon

dioxide, alcohol-resistant foam,

or water spray.

[6]

Specific Hazards

Thermal decomposition can

produce hazardous gases,

including carbon oxides,

nitrogen oxides, and hydrogen

bromide.

[8]

Protective Equipment

Firefighters should wear self-

contained breathing apparatus

(SCBA) and full protective

gear.

[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 3-Bromo-5-methylpicolinonitrile.
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Protection Type Specification Source

Eye/Face Protection

Chemical safety goggles or a

face shield where splashing is

possible.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat. Ensure gloves are

inspected before use.

[9]

Respiratory Protection

To be used in a chemical fume

hood. If a fume hood is not

available or ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.

[1]

Storage and Handling Logic
Proper storage and a clear handling workflow are essential to minimize risks associated with 3-
Bromo-5-methylpicolinonitrile.
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Storage

Handling

Disposal

Store in a cool, dry,
well-ventilated area

Keep container tightly closed
and in an inert atmosphere

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Retrieve for Use

Segregate from strong
oxidizing agents and acids

Work in a certified
chemical fume hood

Weigh and dispense
carefully to avoid dust

Clean up spills and
work area promptly

Collect all waste in
labeled, sealed containers

Generate Waste

Dispose of as hazardous
waste via approved channels

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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